2-(2-Methoxyphenoxy)acetohydrazide
Overview
Description
“2-(2-Methoxyphenoxy)acetohydrazide” is a chemical compound with the molecular formula C9H12N2O3 . It has a molecular weight of 196.21 .
Synthesis Analysis
While specific synthesis methods for “2-(2-Methoxyphenoxy)acetohydrazide” were not found, a study reported the design, synthesis, and antioxidant activity of six compounds containing the 2-methoxyphenol moiety core structure . The synthesized derivatives were characterized using 1H NMR, 13C NMR, Fourier-transform infrared (FT-IR), and elemental analysis spectroscopy .Molecular Structure Analysis
The InChI code for “2-(2-Methoxyphenoxy)acetohydrazide” is 1S/C9H12N2O3/c1-13-7-4-2-3-5-8(7)14-6-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12) .Physical And Chemical Properties Analysis
“2-(2-Methoxyphenoxy)acetohydrazide” is a powder . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Pharmacology
In the realm of pharmacology, 2-(2-Methoxyphenoxy)acetohydrazide is explored for its potential as a precursor in the synthesis of various pharmacologically active compounds. Hydrazide derivatives are known to possess significant biological activities, including antituberculosis, antibacterial, antifungal, and antimicrobial properties . The presence of the methoxyphenoxy moiety could potentially influence the compound’s ability to bind to biological targets, enhancing its therapeutic efficacy.
Material Science
Material scientists investigate 2-(2-Methoxyphenoxy)acetohydrazide for its utility in creating novel polymeric materials. Due to its reactive hydrazide group, it can be used to form stable covalent bonds with other monomers or polymers, leading to the development of new materials with unique properties suitable for industrial applications .
Chemical Synthesis
This compound serves as a versatile intermediate in chemical synthesis. Its structure allows for various chemical transformations, making it a valuable building block for synthesizing complex molecules. It’s particularly useful in the construction of heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals .
Biochemistry
In biochemistry, 2-(2-Methoxyphenoxy)acetohydrazide is utilized in enzymatic studies and as a reagent in biochemical assays. Its ability to react with various biochemicals makes it a useful tool for probing enzyme mechanisms and studying protein-ligand interactions .
Industrial Uses
Industrially, 2-(2-Methoxyphenoxy)acetohydrazide finds applications in the formulation of dyes, pigments, and other chemical additives. Its structural flexibility allows it to be modified into compounds that impart specific characteristics to industrial products .
Environmental Applications
Environmental scientists are interested in 2-(2-Methoxyphenoxy)acetohydrazide for its potential use in environmental remediation processes. Its chemical properties may be harnessed to neutralize or remove hazardous substances from contaminated sites, aiding in pollution control efforts .
Safety and Hazards
properties
IUPAC Name |
2-(2-methoxyphenoxy)acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-13-7-4-2-3-5-8(7)14-6-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGQDMRNLIVOSOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80910597 |
Source
|
| Record name | 2-(2-Methoxyphenoxy)ethanehydrazonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80910597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
107967-88-4 |
Source
|
| Record name | 2-(2-Methoxyphenoxy)ethanehydrazonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80910597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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